Cas no 97166-19-3 (1-(4-Chlorophenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanol)

• Product Name: 1-(4-Chlorophenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanol
• CAS No: 97166-19-3
• MF: C₁₆H₁₇ClO₃S
• MW: 324.822382688522
• CID: 5014006
• Update Time: 2023-08-25

1-(4-Chlorophenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanol
• 1-(4-chlorophenyl)-3-(4-methylbenzenesulfonyl)propan-1-ol
• Oprea1_681788
• MLS001165573
• HMS2866E24
• SMR000549848
• 1-(4-Chlorophenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanol

• Inchi： 1S/C16H17ClO3S/c1-12-2-8-15(9-3-12)21(19,20)11-10-16(18)13-4-6-14(17)7-5-13/h2-9,16,18H,10-11H2,1H3
• InChI Key： FCGYIIUYGHSPRC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCS(C1C=CC(C)=CC=1)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: 3.4
• Topological Polar Surface Area: 62.8